Cas no 1214336-06-7 (4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine)

• Product Name: 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine
• CAS No: 1214336-06-7
• MF: C₁₂H₆ClF₄N
• MW: 275.62935590744
• CID: 4909011
• Update Time: 2025-10-29

4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine
• 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine

• Inchi： 1S/C12H6ClF4N/c13-5-7-9(14)11(16)8(12(17)10(7)15)6-1-3-18-4-2-6/h1-4H,5H2
• InChI Key： ZUAMLVPNWSTDAO-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=C(C=1F)F)C1C=CN=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine

Comprehensive Overview of 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine (CAS No. 1214336-06-7)

4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine is a highly specialized fluorinated aromatic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique structural features, including the tetrafluorophenyl ring and pyridine moiety, make it a valuable building block for designing novel molecules with tailored properties. The CAS No. 1214336-06-7 serves as a critical identifier for researchers and manufacturers seeking high-purity derivatives for R&D and industrial use.

In recent years, the demand for fluorinated compounds like 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine has surged due to their enhanced metabolic stability and bioavailability in drug development. This aligns with the growing interest in "fluorine in medicinal chemistry" and "heterocyclic compound applications," which are trending topics in scientific literature and patent filings. The compound’s chloromethyl group further enables versatile functionalization, making it a hotspot for innovations in "click chemistry" and "bioconjugation techniques."

From an industrial perspective, CAS 1214336-06-7 is often discussed alongside "high-performance materials" and "electronic chemicals," as its fluorinated structure contributes to thermal stability and dielectric properties. Researchers exploring "OLED materials" or "liquid crystal displays" frequently investigate such derivatives to improve device efficiency. Additionally, its role in "catalysis" and "ligand design" underscores its interdisciplinary relevance.

Quality control and synthesis optimization of 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine are critical focus areas, with analytical techniques like "HPLC" and "NMR spectroscopy" being frequently cited in peer-reviewed studies. Environmental considerations also drive interest in "green chemistry approaches" for its production, minimizing waste and hazardous byproducts. These aspects resonate with global sustainability goals, further elevating the compound’s profile in scientific discourse.

In summary, 1214336-06-7 represents a nexus of innovation across multiple fields, from life sciences to advanced manufacturing. Its keyword-rich associations—such as "fluorinated pyridines," "aromatic chloromethylation," and "specialty chemicals"—reflect its broad utility and align with current search trends in academic and industrial databases. As research continues to uncover new applications, this compound is poised to remain a focal point in cutting-edge chemical development.